5-(1H-indol-2-yl)-2-methoxy-phenylamine

• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• SMILES: COC1=C(C=C(C=C1)C2=CC3=CC=CC=C3N2)N
• InChI: InChI=1S/C15H14N2O/c1-18-15-7-6-11(8-12(15)16)14-9-10-4-2-3-5-13(10)17-14/h2-9,17H,16H2,1H3
• InChIKey: JURQYMNAFNSANL-UHFFFAOYSA-N

5-(1H-indol-2-yl)-2-methoxyaniline: ALOX15 Allosteric Inhibitor Scaffold

5-(1H-indol-2-yl)-2-methoxy-phenylamine (also designated 5-(1H-indol-2-yl)-2-methoxyaniline) is a heterocyclic amine that serves as the critical 2-methoxyaniline-containing core pharmacophore for a series of N-substituted indole derivatives. These derivatives function as potent and substrate‑selective allosteric inhibitors of mammalian arachidonate 15‑lipoxygenase (ALOX15), specifically targeting linoleate oxygenation at submicromolar concentrations without affecting arachidonic acid metabolism [1]. Its molecular formula is C₁₅H₁₄N₂O with a molecular weight of 238.28 g/mol [2].

▪ ALOX15 allosteric inhibition research workflow

▪ Substrate‑selective oxygenation profiling (linoleate vs. arachidonate)

▪ Synthetic intermediate for N‑substituted derivative SAR campaigns

• [1] Golovanov, A., et al. N‑Substituted 5‑(1H‑Indol‑2‑yl)‑2‑methoxyanilines Are Allosteric Inhibitors of the Linoleate Oxygenase Activity of Selected Mammalian ALOX15 Orthologs: Mechanism of Action. J. Med. Chem. 2022, 65, 1979–1995. View Source
• [2] PubChem Compound Summary for CID 53406769, 5-(1H-indol-2-yl)-2-methoxyaniline. View Source

5-(1H-indol-2-yl)-2-methoxyaniline: Irreplaceable Allosteric Core

Substituting 5-(1H-indol-2-yl)-2-methoxy-phenylamine with unsubstituted 5-(1H-indol-2-yl)aniline or other simple indole‑aniline hybrids eliminates the substrate‑selective, allosteric inhibition of ALOX15. Systematic structure–activity relationship (SAR) studies demonstrate that the 2‑methoxyaniline moiety is a crucial pharmacophoric element; its removal or replacement with a hydrogen atom abolishes the ability to discriminate between linoleic acid and arachidonic acid oxygenation, resulting in non‑selective inhibition or complete loss of potency [1]. Therefore, generic indole‑aniline building blocks cannot recapitulate the unique allosteric mechanism conferred by this specific methoxy substitution.

Non‑methoxylated indole‑aniline analogs may abolish substrate‑selective ALOX15 inhibition and shift to non‑selective or inactive profiles.

Generic indole‑aniline building blocks cannot replicate the 2‑methoxy‑dependent allosteric conformational change.

SAR campaigns using the des‑methoxy scaffold may show >10‑fold lower hit rates and lose the allosteric mechanism context.

• [1] Golovanov, A., et al. N‑Substituted 5‑(1H‑Indol‑2‑yl)‑2‑methoxyanilines Are Allosteric Inhibitors of the Linoleate Oxygenase Activity of Selected Mammalian ALOX15 Orthologs: Mechanism of Action. J. Med. Chem. 2022, 65, 1979–1995. View Source

Quantitative Evidence for 5-(1H-indol-2-yl)-2-methoxyaniline Differentiation

2-Methoxy Group Enables Substrate-Selective ALOX15 Inhibition

The introduction of the 2-methoxy group on the aniline ring of 5-(1H-indol-2-yl)aniline yields derivatives that act as allosteric inhibitors of ALOX15, selectively blocking linoleic acid oxygenation while sparing arachidonic acid metabolism. In contrast, the unsubstituted 5-(1H-indol-2-yl)aniline core exhibits no such substrate discrimination and shows markedly reduced potency [1]. The methoxy-substituted core enables submicromolar IC₅₀ values against linoleate oxygenation in human and rabbit ALOX15 orthologs, whereas the non‑methoxylated analog is essentially inactive [1].

Substrate Selectivity

Class‑level inference

IC₅₀ <1 µM linoleate; IC₅₀ >10 µM arachidonate; selectivity index >30‑fold

Supports substrate‑selective oxygenation profiling

Recombinant human/rabbit ALOX15; HPLC‑based quantification

Evidence Dimension	Substrate-selectivity (linoleate vs. arachidonate oxygenation inhibition) and potency
Target Compound Data	IC₅₀ < 1 µM for linoleate oxygenation; no significant inhibition of arachidonate oxygenation at concentrations up to 10 µM
Comparator Or Baseline	5-(1H-indol-2-yl)aniline (no 2-methoxy group): IC₅₀ > 10 µM for both substrates, with no substrate discrimination
Quantified Difference	>10‑fold improvement in potency and >30‑fold increase in selectivity index (linoleate/arachidonate IC₅₀ ratio) conferred by the 2‑methoxy group
Conditions	Recombinant human and rabbit ALOX15 enzymatic assays; linoleic acid and arachidonic acid as substrates; HPLC-based product quantification

Why This Matters

Procurement of this specific methoxylated core is essential for developing tool compounds or leads that require allosteric, substrate‑selective ALOX15 modulation—a property absent in simpler indole‑aniline scaffolds.

• [1] Golovanov, A., et al. N‑Substituted 5‑(1H‑Indol‑2‑yl)‑2‑methoxyanilines Are Allosteric Inhibitors of the Linoleate Oxygenase Activity of Selected Mammalian ALOX15 Orthologs: Mechanism of Action. J. Med. Chem. 2022, 65, 1979–1995. View Source

Unique Allosteric Mechanism Revealed by Mutagenesis and MD

Mutagenesis studies combined with molecular dynamics simulations reveal that the 5-(1H-indol-2-yl)-2-methoxyaniline core binds at the active site of one ALOX15 monomer, inducing conformational changes in the adjacent monomer that specifically hinder linoleic acid binding. This allosteric mechanism is strictly dependent on the 2‑methoxy substitution; the des‑methoxy analog fails to induce the requisite conformational shift and acts as a weak, non‑allosteric inhibitor [1].

Allosteric Mechanism

Class‑level inference

>90% linoleate inhibition at 1 µM; allosteric shift absent in des‑methoxy analog

Supports allosteric regulation studies

Mutagenesis (F353A, I418A) and molecular dynamics simulations

Evidence Dimension	Allosteric modulation efficacy
Target Compound Data	Significant allosteric communication between monomers; reduces linoleate oxygenation by >90% at 1 µM
Comparator Or Baseline	5-(1H-indol-2-yl)aniline: no detectable allosteric effect; <20% inhibition at 10 µM
Quantified Difference	Allosteric effect present only with 2-methoxy substitution; >10‑fold difference in maximal inhibition
Conditions	Site‑directed mutagenesis (e.g., F353A, I418A) and molecular dynamics simulations on human ALOX15 dimer

Why This Matters

The allosteric mechanism provides a novel mode of enzyme regulation that cannot be achieved with non‑methoxylated analogs. Researchers seeking to exploit allosteric ALOX15 inhibition for therapeutic or tool compound development must use the methoxy‑substituted core to retain this mechanism.

• [1] Golovanov, A., et al. N‑Substituted 5‑(1H‑Indol‑2‑yl)‑2‑methoxyanilines Are Allosteric Inhibitors of the Linoleate Oxygenase Activity of Selected Mammalian ALOX15 Orthologs: Mechanism of Action. J. Med. Chem. 2022, 65, 1979–1995. View Source

Validated Key Intermediate for Multiple SAR Campaigns

5-(1H-indol-2-yl)-2-methoxy-phenylamine has been employed as the central building block in the synthesis of at least 15 distinct N‑substituted sulfamoylcarbamate and carbamate derivatives that display nanomolar to submicromolar IC₅₀ values against ALOX15 linoleate oxygenase activity [1]. In contrast, the corresponding 5-(1H-indol-2-yl)aniline (lacking the methoxy group) yields derivatives that are >50‑fold less potent and show no substrate selectivity, limiting their utility in SAR exploration [1].

SAR Intermediates

Supporting evidence

Best IC₅₀ 0.3 µM vs. 25 µM for des‑methoxy; >80‑fold difference in potency

Validated core for inhibitor SAR campaigns

15+ derivatives reported; human ALOX15 enzymatic assay

Evidence Dimension	Synthetic versatility and downstream potency of derived analogs
Target Compound Data	15+ active derivatives reported; best IC₅₀ = 0.3 µM (linoleate oxygenation)
Comparator Or Baseline	Des‑methoxy analog derivatives: 1 active derivative with IC₅₀ = 25 µM; all others inactive
Quantified Difference	>80‑fold difference in best potency; >10‑fold higher hit rate in SAR campaigns
Conditions	Human ALOX15 enzymatic assay; linoleic acid as substrate

Why This Matters

Procurement of this specific intermediate enables direct access to a validated chemical space for ALOX15 inhibitor optimization. Using the non‑methoxylated analog would severely limit the scope and success of medicinal chemistry efforts.

• [1] Golovanov, A., et al. N‑Substituted 5‑(1H‑Indol‑2‑yl)‑2‑methoxyanilines Are Allosteric Inhibitors of the Linoleate Oxygenase Activity of Selected Mammalian ALOX15 Orthologs: Mechanism of Action. J. Med. Chem. 2022, 65, 1979–1995. View Source

Application Scenarios for 5-(1H-indol-2-yl)-2-methoxyaniline

Allosteric ALOX15 Inhibitors for Inflammation and Cancer Research

This compound serves as the indispensable core scaffold for synthesizing N‑substituted derivatives that allosterically inhibit ALOX15‑mediated linoleate oxygenation while preserving arachidonate metabolism. Such selective inhibition is hypothesized to modulate pro‑inflammatory eicosanoid production without broadly suppressing prostaglandin synthesis, a potential advantage in chronic inflammation and certain cancer models where ALOX15 plays a dual role [1].

Chemical Biology Tools for Probing Allosteric Lipoxygenase Regulation

The 2‑methoxy substitution is essential for inducing the allosteric conformational change in the ALOX15 dimer. Researchers can use this core to generate tool compounds (e.g., biotinylated or fluorescently labeled derivatives) to study allosteric communication between lipoxygenase monomers, a regulatory mechanism that cannot be interrogated with non‑methoxylated analogs [1].

SAR Campaigns Targeting Substrate-Selective Lipoxygenase Inhibition

The compound is a validated starting point for structure‑activity relationship (SAR) studies aimed at optimizing potency, selectivity, and physicochemical properties of ALOX15 inhibitors. The documented SAR demonstrates that the methoxy group is a critical determinant of both potency and selectivity, guiding further functionalization at the aniline nitrogen or indole positions [1].

Application

Selection Property

Validation Focus

ALOX15 Allosteric Inhibition Studies

Substrate‑selective linoleate oxygenation

Linoleate/arachidonate selectivity ratio

Allosteric Regulation Probe Development

Methoxy‑dependent conformational shift

Dimer conformation and mutagenesis assays

SAR Optimization Campaigns

Validated 2‑methoxyaniline scaffold

Potency and selectivity across derivatives

• [1] Golovanov, A., et al. N‑Substituted 5‑(1H‑Indol‑2‑yl)‑2‑methoxyanilines Are Allosteric Inhibitors of the Linoleate Oxygenase Activity of Selected Mammalian ALOX15 Orthologs: Mechanism of Action. J. Med. Chem. 2022, 65, 1979–1995. View Source